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Compound of Interest

5-Ethyl-3-methylene-dihydro-
Compound Name:

furan-2-one
CAS No.: 82112-60-5
Cat. No.: B3286208

Get Quote

Executive Summary

5-Ethyl-a-methylene-y-butyrolactone (also known as a-methylene-y-hexalactone or 2-
methylene-4-hexanolide) is a functionalized sesquiterpene lactone derivative characterized by
an exocyclic a-methylene group conjugated to a carbonyl. This structural motif acts as a potent
Michael acceptor, enabling the compound to form covalent bonds with nucleophilic cysteine

residues in biological targets.

Primarily utilized in oncology and immunology research, this compound serves as a
pharmacophore for inhibiting the NF-kB signaling pathway by alkylating the p65 subunit.
Additionally, its antifungal and antibacterial properties make it a candidate for agricultural
fungicide development. This guide details its chemical identity, validated synthesis protocols,
mechanism of action, and safety considerations.

Chemical Identity & Nomenclature[1][2][3]

The compound is a derivative of Tulipalin A (a-methylene-y-butyrolactone) with an ethyl
substitution at the y-position (C5).
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Property Specification

Systematic Name 5-ethyl-3-methylenedihydro-2(3H)-furanone

a-methylene-y-hexalactone; 2-methylene-4-
Common Synonyms )
hexanolide; 3-methylene-5-ethyl-y-butyrolactone

Variable by isomer (Generic a-methylene-y-
CAS Number butyrolactone: 547-65-9; Specific ethyl

derivative often cited in synthesis literature)

Molecular Formula C7H1002

Molecular Weight 126.15 g/mol

SMILES CCC1CC(=C)C(=0)01

InChl Key (Isomer specific)

Pharmacophore a-methylene-y-lactone (Michael Acceptor)

Synthesis & Production

The most robust synthetic route utilizes a Reformatsky-type reaction involving zinc-mediated
addition of an a-(bromomethyl)acrylate ester to an aldehyde (Propanal), followed by
spontaneous or acid-catalyzed lactonization.

Reaction Mechanism

The synthesis relies on the formation of an organozinc intermediate from ethyl 2-
(bromomethyl)acrylate. This nucleophilic species attacks the carbonyl of propanal. The
resulting hydroxy-ester cyclizes to form the lactone ring.

Validated Experimental Protocol

e Scale: 10 mmol
e Yield: ~60-75%

Reagents:
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Ethyl 2-(bromomethyl)acrylate (1.2 equiv)

Propanal (1.0 equiv)

Activated Zinc powder (1.5 equiv)

THF (anhydrous)

Saturated aqueous NH4Cl (Quenching)
Step-by-Step Methodology:

» Activation: Suspend zinc powder in anhydrous THF under nitrogen atmosphere. Activate with
a catalytic amount of iodine or 1,2-dibromoethane if necessary.

o Addition: Add propanal (10 mmol) to the suspension.

e Initiation: Slowly add ethyl 2-(bromomethyl)acrylate (12 mmol) dropwise. The reaction is
exothermic; maintain temperature at 40-50°C to prevent runaway.

o Reaction: Stir at reflux for 2—4 hours. Monitor consumption of aldehyde via TLC
(Hexane:EtOAc 4:1).

e Quenching: Cool to 0°C and quench with saturated NHaCl solution.

e Acid Cyclization: If lactonization is incomplete (presence of open-chain hydroxy ester), treat
the crude organic layer with catalytic p-TsOH in benzene/toluene at reflux with a Dean-Stark
trap.

 Purification: Extract with diethyl ether, dry over MgSOa, and concentrate. Purify via silica gel
flash chromatography (Gradient: 5% to 20% EtOAc in Hexanes).

Synthesis Workflow Diagram
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Caption: Step-wise Reformatsky synthesis pathway for the production of 5-ethyl-a-methylene-
y-butyrolactone.

Biological Applications & Mechanism of Action
The Michael Acceptor Pharmacophore

The biological activity of 5-ethyl-a-methylene-y-butyrolactone is driven by the exocyclic double
bond conjugated to the carbonyl. This system is highly reactive toward thiols (sulfhydryl groups)
via Michael addition.

Target: NF-kB Pathway Inhibition

A primary application is the inhibition of the Nuclear Factor kappa B (NF-kB) pathway, a key
regulator of inflammation and cancer cell survival.

e Mechanism: The lactone covalently alkylates the p65 subunit of NF-kB (specifically at
Cysteine-38).

o Result: This alkylation prevents the binding of NF-kB to DNA, thereby suppressing the
transcription of pro-inflammatory cytokines and anti-apoptotic genes.

Mechanism of Action Diagram
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Caption: Molecular mechanism showing the covalent alkylation of NF-kB p65 by the lactone

warhead.

Analytical Characterization

To validate the synthesis of 5-ethyl-a-methylene-y-butyrolactone, researchers should look for
the following spectroscopic signatures.

'H NMR Spectroscopy (CDCIs, 400 MHz)
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Proton Chemical Shift o ) )
. Multiplicity Integration Assignment
Environment ()
Exocyclic =CH: Doublet (J ~2-3
6.20 - 6.25 1H Trans to C=0
(a) Hz)
Exocyclic =CH: Doublet (J ~2-3 ]
5.60 - 5.65 1H Cisto C=0
(b) Hz)
y-CH (Ring) 4.40 - 4.50 Multiplet 1H C5 Proton
B-CH:z (Ring) 2.60-3.10 Multiplet 2H C4 Protons
. Side chain
Ethyl -CH2- 1.60-1.80 Multiplet 2H
methylene
Ethyl -CHs 0.95-1.05 Triplet 3H Terminal methyl

Note: The presence of two doublets between 5.5 and 6.3 ppm is the diagnostic signature of the
a-methylene group.

IR Spectroscopy

e Carbonyl (C=0): Strong band at ~1750-1770 cm~1 (characteristic of y-lactones).
o Alkene (C=C): Weak to medium band at ~1660 cm™1.
Safety & Toxicology

Allergenic Potential

Like its parent compound Tulipalin A (found in tulips), the 5-ethyl derivative is a potent contact
allergen.

o Mechanism: Haptenization of skin proteins via cysteine modification.

» Handling: Double-gloving (Nitrile) and use of a fume hood are mandatory. Avoid direct skin
contact.

Cytotoxicity
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Toxicity: Moderate to high cytotoxicity against mammalian cells.

LD50: Not established for humans; treat as a toxic alkylating agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.mdpi.com/1420-3049/21/2/130
https://koreascience.kr/article/JAKO199611919462994.page
https://pubmed.ncbi.nlm.nih.gov/16368164/
https://pubmed.ncbi.nlm.nih.gov/16368164/
https://pubchem.ncbi.nlm.nih.gov/compound/alpha-Methylene-butyrolactone
https://pubchem.ncbi.nlm.nih.gov/compound/alpha-Methylene-butyrolactone
https://www.benchchem.com/product/b3286208/docs#technical-guide-5-ethyl-methylene-butyrolactone
https://www.benchchem.com/product/b3286208/docs#technical-guide-5-ethyl-methylene-butyrolactone
https://www.benchchem.com/product/b3286208/docs#technical-guide-5-ethyl-methylene-butyrolactone
https://www.benchchem.com/product/b3286208/docs#technical-guide-5-ethyl-methylene-butyrolactone
https://www.benchchem.com/product/b3286208?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3286208?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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